Cas no 1078137-77-5 (tert-butyl N-(4-bromophenyl)-N-ethylcarbamate)

• Product Name: tert-butyl N-(4-bromophenyl)-N-ethylcarbamate
• CAS No: 1078137-77-5
• MF: C₁₃H₁₈BrNO₂
• MW: 300.191523075104
• MDL: MFCD12913713
• CID: 5205599
• PubChem ID: 67450072
• Update Time: 2026-03-06

tert-butyl N-(4-bromophenyl)-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-phenyl)-ethyl-carbamic acid tert-butyl ester
• tert-butyl N-(4-bromophenyl)-N-ethylcarbamate

• MDL： MFCD12913713
• Inchi： 1S/C13H18BrNO2/c1-5-15(12(16)17-13(2,3)4)11-8-6-10(14)7-9-11/h6-9H,5H2,1-4H3
• InChI Key： JXUDDAATBQEPRW-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C1=CC=C(Br)C=C1)CC

Additional information on tert-butyl N-(4-bromophenyl)-N-ethylcarbamate

Introduction to tert-butyl N-(4-bromophenyl)-N-ethylcarbamate (CAS No. 1078137-77-5)

tert-butyl N-(4-bromophenyl)-N-ethylcarbamate (CAS No. 1078137-77-5) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a tert-butyl group, an ethylcarbamate moiety, and a 4-bromophenyl substituent. These functional groups contribute to its chemical stability and reactivity, making it an essential building block in various synthetic pathways.

The tert-butyl N-(4-bromophenyl)-N-ethylcarbamate molecule is of particular interest due to its potential in the development of new pharmaceuticals and advanced materials. The tert-butyl group provides steric protection, while the ethylcarbamate moiety offers functional versatility for further derivatization. The 4-bromophenyl substituent introduces halogen functionality, which can be utilized in cross-coupling reactions to form a wide range of substituted aromatic compounds.

In recent years, significant advancements have been made in understanding the synthetic utility of tert-butyl N-(4-bromophenyl)-N-ethylcarbamate. One notable application is in the synthesis of biologically active molecules. For instance, this compound has been used as a key intermediate in the preparation of novel antiviral agents and anticancer drugs. The bromine atom on the phenyl ring can be readily replaced with other functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination.

The chemical stability and reactivity of tert-butyl N-(4-bromophenyl)-N-ethylcarbamate have also been explored in the context of polymer science. Researchers have utilized this compound to synthesize functional polymers with tailored properties for applications in drug delivery systems and electronic materials. The tert-butyl group enhances the solubility and processability of these polymers, while the ethylcarbamate moiety can be modified to introduce specific functionalities.

In addition to its synthetic applications, tert-butyl N-(4-bromophenyl)-N-ethylcarbamate has been studied for its potential as a ligand in coordination chemistry. The carbamate functionality can coordinate with metal ions to form stable complexes, which have applications in catalysis and materials science. These complexes can serve as precursors for the synthesis of metal-organic frameworks (MOFs) with tunable porosity and surface area, making them suitable for gas storage and separation processes.

The physical properties of tert-butyl N-(4-bromophenyl)-N-ethylcarbamate, such as its melting point, boiling point, and solubility, have been well-characterized. These properties are crucial for optimizing synthetic protocols and ensuring the purity and stability of the final product. The compound is typically synthesized through a multi-step process involving nucleophilic substitution reactions and esterification steps. Recent improvements in synthetic methods have led to higher yields and better selectivity, making it more accessible for large-scale production.

In the pharmaceutical industry, tert-butyl N-(4-bromophenyl)-N-ethylcarbamate has shown promise as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The tert-butyl group can be designed to release active metabolites under specific physiological conditions, enhancing drug efficacy and reducing side effects. This approach has been particularly useful in developing targeted therapies for diseases such as cancer and neurodegenerative disorders.

The environmental impact of tert-butyl N-(4-bromophenyl)-N-ethylcarbamate has also been a subject of research. Studies have shown that this compound is relatively stable under environmental conditions but can be biodegraded over time by microbial action. Efforts are ongoing to develop greener synthetic methods that minimize waste generation and reduce the use of hazardous reagents.

In conclusion, tert-butyl N-(4-bromophenyl)-N-ethylcarbamate (CAS No. 1078137-77-5) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features make it an invaluable tool for researchers seeking to develop new materials and therapeutic agents. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.